Cas no 1805556-80-2 (2-Amino-3-bromoisonicotinonitrile)

• Product Name: 2-Amino-3-bromoisonicotinonitrile
• CAS No: 1805556-80-2
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• CID: 4898666
• Update Time: 2023-08-20

2-Amino-3-bromoisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromoisonicotinonitrile

• Inchi： 1S/C6H4BrN3/c7-5-4(3-8)1-2-10-6(5)9/h1-2H,(H2,9,10)
• InChI Key： WNBUTZSWQURQNR-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CN=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7